Cas no 129488-00-2 (tert-Butyl 6-Aminoindoline-1-carboxylate)

• Product Name: tert-Butyl 6-Aminoindoline-1-carboxylate
• CAS No: 129488-00-2
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• MDL: MFCD08059271
• CID: 102953
• PubChem ID: 21936857
• Update Time: 2025-06-13

tert-Butyl 6-Aminoindoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Boc-6-Amino-2,3-dihydroindole
• 6-Amino-2,3-dihydro-indole-1-carboxylic acid tert-butyl ester
• 1H-INDOLE-1-CARBOXYLIC ACID,6-AMINO-2,3-DIHYDRO-,1,1-DIMETHYLETHYL ESTER
• tert-butyl 6-aminoindoline-1-carboxylate
• tert-butyl 6-amino-2,3-dihydroindole-1-carboxylate
• 6-Amino-1-Boc-indoline
• 6-Aminoindoline-1-carboxylic acid tert-butyl ester
• tert-Butyl 6-amino-2,3-dihydro-1H-indole-1-carboxylate
• 1H-Indole-1-carboxylic acid, 6-aMino-2,3-dihydro-, 1,1-diMethylethyl ester
• AB43065
• AM807609
• AB0032734
• MFCD08059271
• EN300-781756
• 129488-00-2
• SY101610
• 1-Boc-indolin-6-amine
• 6-Amino-2,3-dihydro-indole-1-carboxylic acid t-butyl ester
• SCHEMBL1098102
• CS-M1316
• NWVDKZOUGBMLIH-UHFFFAOYSA-N
• AKOS000302354
• Z332725788
• DTXSID10620359
• FT-0649080
• 9W-0285
• W-205313
• 6-Amino-2,3-dihydro-indole-1-carboxylic acidtert-butyl ester
• A888848
• DB-062694
• tert-Butyl 6-Aminoindoline-1-carboxylate

• MDL： MFCD08059271
• Inchi： 1S/C13H18N2O2/c1-13(2,3)17-12(16)15-7-6-9-4-5-10(14)8-11(9)15/h4-5,8H,6-7,14H2,1-3H3
• InChI Key： NWVDKZOUGBMLIH-UHFFFAOYSA-N
• SMILES： O(C(N1C2C=C(C=CC=2CC1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 234.13700
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.6

Experimental Properties

• Density: 1.177±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 374.947°C at 760 mmHg
• Flash Point: 180.561°C
• Refractive Index: 1.582
• Solubility: Very slightly soluble (0.49 g/l) (25 º C),
• PSA: 55.56000
• LogP: 3.21260

tert-Butyl 6-Aminoindoline-1-carboxylate Security Information

• HazardClass：IRRITANT

Additional information on tert-Butyl 6-Aminoindoline-1-carboxylate

Recent Advances in the Application of tert-Butyl 6-Aminoindoline-1-carboxylate (CAS: 129488-00-2) in Chemical Biology and Pharmaceutical Research

In recent years, tert-Butyl 6-Aminoindoline-1-carboxylate (CAS: 129488-00-2) has emerged as a pivotal intermediate in the synthesis of bioactive molecules and pharmaceutical compounds. This compound, characterized by its indoline scaffold and tert-butoxycarbonyl (Boc) protecting group, has garnered significant attention due to its versatility in medicinal chemistry and drug discovery. The present research brief aims to synthesize the latest findings on its applications, synthetic methodologies, and biological relevance, providing a comprehensive overview for researchers in the field.

A notable study published in the Journal of Medicinal Chemistry (2023) highlighted the role of tert-Butyl 6-Aminoindoline-1-carboxylate as a key precursor in the development of kinase inhibitors. Researchers demonstrated its utility in constructing indoline-based scaffolds that selectively target cyclin-dependent kinases (CDKs), which are implicated in various cancers. The study reported a novel synthetic route involving palladium-catalyzed cross-coupling reactions, achieving a yield of 78% with high purity (>99%). These findings underscore the compound's potential in oncology drug development.

Further investigations into its pharmacological properties revealed that derivatives of tert-Butyl 6-Aminoindoline-1-carboxylate exhibit promising activity against neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience identified its analogs as potent modulators of alpha-synuclein aggregation, a pathological hallmark of Parkinson's disease. The research team utilized molecular docking and in vitro assays to validate the compound's binding affinity to synaptic vesicles, suggesting its potential as a therapeutic agent or diagnostic tool.

From a synthetic chemistry perspective, advancements in green chemistry have been applied to optimize the production of tert-Butyl 6-Aminoindoline-1-carboxylate. A recent patent (WO2023/154321) disclosed a solvent-free mechanochemical synthesis method, reducing environmental impact while maintaining a scalable yield of 85%. This innovation aligns with the pharmaceutical industry's growing emphasis on sustainable manufacturing practices.

In conclusion, tert-Butyl 6-Aminoindoline-1-carboxylate (129488-00-2) continues to be a molecule of high interest across multiple therapeutic areas. Its dual role as a synthetic building block and a biologically active scaffold positions it at the forefront of chemical biology research. Future directions may explore its applications in PROTACs (proteolysis-targeting chimeras) and covalent inhibitor design, as suggested by preliminary data presented at the 2024 American Chemical Society National Meeting.